Cas no 2138370-90-6 (2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid)

• Product Name: 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid
• CAS No: 2138370-90-6
• MF: C₁₁H₁₈N₂O₄S
• MW: 274.336621761322
• CID: 6186046
• PubChem ID: 165608494
• Update Time: 2025-07-17

2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid
• EN300-1131970
• 2138370-90-6
• 2-[(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoyl]cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H18N2O4S/c14-10(8-2-1-3-9(8)11(15)16)13-18(17)6-4-12-5-7-18/h8-9,12H,1-7H2,(H,15,16)
• InChI Key： GFJNYQVKRUEOKH-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(C1CCCC1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 274.09872823g/mol
• Monoisotopic Mass: 274.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid

Comprehensive Analysis of 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid (CAS No. 2138370-90-6)

In the realm of organic chemistry and pharmaceutical research, 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid (CAS No. 2138370-90-6) has emerged as a compound of significant interest. This molecule, characterized by its unique thiomorpholine and cyclopentane structural motifs, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its carboxylic acid and carbamoyl functional groups, which offer versatile reactivity for synthetic modifications.

The compound's CAS No. 2138370-90-6 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance. Recent trends indicate that queries like "synthesis of thiomorpholine derivatives" and "applications of cyclopentane-carboxylic acids" are on the rise, aligning with the broader interest in heterocyclic compounds. This molecule's structural complexity also makes it a subject of computational chemistry studies, where researchers explore its electronic properties and molecular docking potential.

From a synthetic perspective, 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid presents intriguing challenges and opportunities. Its 1lambda6-thiomorpholine core is a sulfur-containing heterocycle, which is increasingly studied for its role in bioactive molecules. The incorporation of a cyclopentane ring further enhances its three-dimensional diversity, a feature highly valued in medicinal chemistry. These attributes have led to investigations into its potential as a scaffold for kinase inhibitors or enzyme modulators.

In the context of green chemistry, the synthesis and applications of this compound are being evaluated for their environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to optimize its production, addressing the demand for sustainable chemical processes. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently discussed in scientific forums and search queries.

The physicochemical properties of CAS No. 2138370-90-6, such as its solubility, stability, and hydrogen-bonding capacity, are critical for its practical applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and structural integrity. Such data is vital for researchers working on structure-activity relationships (SAR) in drug design.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Its unique structure could find utility in material science, particularly in the development of functional polymers or coordination complexes. As interdisciplinary research grows, the intersection of organic synthesis and nanotechnology may unlock new applications for this molecule. This forward-looking perspective resonates with search trends highlighting "emerging chemical entities" and "next-generation functional materials."

In summary, 2-(1-oxo-1lambda6-thiomorpholin-1-ylidene)carbamoylcyclopentane-1-carboxylic acid represents a fascinating case study in modern chemistry. Its structural features, synthetic versatility, and potential applications make it a compound worth watching in both academic and industrial settings. As research progresses, its role in addressing global health and technological challenges may become even more pronounced.